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Storage Conditions at a Glance

The following table summarizes the key storage recommendations for PF-6274484 to ensure its stability and

potency [1] [2] [3]:

Form Temperature Shelf Life Key Considerations

Powder -20°C 3 years Store in a tightly sealed container.

Powder 4°C 2 years A short-term, alternative option.

Solution (in DMSO) -80°C 6 months Preferred for longest solution stability.

Solution (in DMSO) -20°C 1 month A shorter-term storage option.

Key Handling Protocols

Solubility: PF-6274484 is soluble in DMSO to at least 25 mg/mL (67.06 mM). The solution may

require ultrasonic warming and heating to 60°C to fully dissolve [2] [3].
Aliquot and Avoid Freeze-Thaw: To prevent loss of potency, aliquot the DMSO stock solution and

avoid repeated freeze-thaw cycles [2] [3].
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PF-6274484 is a potent, covalent EGFR kinase inhibitor. Below is a simplified workflow for its typical use

in a cell-based experiment, highlighting where proper storage is critical.

PF-6274484 Powder

Reconstitute in DMSO

  Store at -20°C

Aliquot & Store at -80°C

  Create 10mM stock

Prepare Working Dilutions

Treat Cells

Assay Readout

  e.g., Western Blot for p-EGFR

Click to download full resolution via product page

Frequently Asked Questions

What is the shelf life of a PF-6274484 stock solution?
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When stored at -80°C, a DMSO stock solution is stable for an estimated 6 months. If stored at -20°C, it

should be used within 1 month [2] [3].

Can PF-6274484 be stored at 4°C?

While the solid powder may be stored at 4°C for up to 2 years, this is not the optimal condition. For long-

term stability, storage at -20°C is strongly recommended [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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